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Compound of Interest

5-(4-Chloro-2-
Compound Name:

methoxyphenyl)nicotinic acid
CAS No.: 1261980-32-8

Cat. No.: B580845

Get Quote

Executive Summary

5-(4-Chloro-2-methoxyphenyl)nicotinic acid (CAS: 1261980-32-8) represents a critical
pharmacophore in the class of 5-aryl nicotinic acid derivatives. Unlike simple niacin (vitamin
B3) analogs, the introduction of a bulky, electron-rich aryl group at the 5-position of the pyridine
ring fundamentally alters its biological profile. This modification shifts the activity from
GPR109A agonism (lipid-lowering) toward potent inhibition of Dihydroorotate Dehydrogenase
(DHODH) and modulation of purinergic receptors (P2X7).

This guide dissects the compound’s utility as a chemical probe for immunomodulation and
oncology, detailing its mechanism of action (MoA), structure-activity relationship (SAR), and
validation protocols.

Key Technical Specifications
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Property Detail

) 5-(4-Chloro-2-methoxyphenyl)pyridine-3-
Chemical Name
carboxylic acid

Molecular Formula C13H10CINO3

Molecular Weight 263.68 g/mol

Primary Target Dihydroorotate Dehydrogenase (DHODH)
Secondary Target P2X7 Receptor (Antagonist)

Autoimmune Disorders (RA, MS), Oncology

Therapeutic Areas i
(AML), Virology

Structural Biology & SAR Analysis

The biological potency of this compound stems from its biaryl architecture, which mimics the
ubiquinone binding site of mitochondrial enzymes.

The Biaryl Pharmacophore[2]

 Nicotinic Acid Core (Ring A): The carboxylic acid at position 3 mimics the acidic headgroup
required for electrostatic interaction with arginine residues (e.g., Arg136 in DHODH) in the
active site.

e 5-Aryl Substituent (Ring B): The 4-chloro-2-methoxyphenyl group is a lipophilic moiety
designed to occupy the hydrophobic tunnel (ubiquinone channel).

o 2-Methoxy Group: Provides steric twist, forcing the two rings out of planarity (dihedral
angle ~40-60°). This "twisted" conformation is crucial for selectivity against planar kinase
targets.

o 4-Chloro Group: Enhances metabolic stability (blocking para-oxidation) and increases
lipophilicity for membrane permeability.

Mechanism of Action: DHODH Inhibition

The primary mechanism involves the inhibition of de novo pyrimidine biosynthesis.
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o Target: DHODH is a mitochondrial enzyme located on the inner membrane.

e Binding Mode: The compound binds to the ubiquinone-binding tunnel of DHODH, preventing
the transfer of electrons from dihydroorotate to ubiquinone (CoQ10).

e Consequence: This blockage halts the conversion of dihydroorotate to orotate, depleting the
cellular pool of UMP (Uridine Monophosphate) and subsequently UTP/CTP.

e Phenotype: Rapidly dividing cells (T-cells, cancer cells) are starved of pyrimidines, leading to
S-phase arrest and apoptosis.
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Caption: Blockade of de novo pyrimidine synthesis by targeting the mitochondrial enzyme
DHODH.[1]

In Vitro Profiling Protocols

To validate the biological activity of 5-(4-Chloro-2-methoxyphenyl)nicotinic acid, the
following standardized workflows are recommended.

Enzymatic Assay (DHODH Inhibition)

Objective: Determine the 1Cso against recombinant human DHODH.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b580845/docs?utm_src=pdf-body-img#technical-guide-biological-activity-of-5-4-chloro-2-methoxyphenyl-nicotinic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC12542235/
https://www.benchchem.com/product/b580845/docs?utm_src=pdf-body#technical-guide-biological-activity-of-5-4-chloro-2-methoxyphenyl-nicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Reagents: Recombinant hDHODH, Dihydroorotate (substrate), Decylubiquinone (co-
substrate), DCIP (2,6-dichlorophenolindophenol - redox indicator).

e Protocol:
o Buffer Prep: 50 mM Tris-HCI (pH 8.0), 0.1% Triton X-100, 150 mM KClI.

o Reaction Mix: Incubate enzyme (10 nM) with the test compound (0.1 nM — 10 uM) for 10
mins at 25°C.

o Initiation: Add Substrate Mix (200 uM DHO, 20 uM Decylubiquinone, 60 uM DCIP).

o Readout: Monitor the reduction of DCIP (blue to colorless) via absorbance at 600 nm for
20 mins.

o Validation: A decrease in the rate of absorbance change indicates inhibition.

Cell Proliferation Rescue Assay

Objective: Confirm on-target specificity (pyrimidine starvation vs. off-target toxicity).
e Cell Line: Jurkat (T-cell leukemia) or A375 (Melanoma).
e Methodology:

o Seed cells in 96-well plates.

o Treat with compound dose-response (0—100 puM).

o Arm A (Test): Media only.

o Arm B (Rescue): Media supplemented with 100 uM Uridine.

e Interpretation: If the compound is a specific DHODH inhibitor, adding exogenous Uridine
(which bypasses the de novo pathway via the salvage pathway) should completely restore
cell viability. If toxicity persists in Arm B, the compound has off-target effects.

Therapeutic Applications
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Autoimmune Diseases

Like its structural relatives (e.g., Leflunomide), this compound targets metabolically active
lymphocytes.

o Rheumatoid Arthritis (RA): Inhibits the clonal expansion of autoreactive T-cells.

e Multiple Sclerosis (MS): Reduces the infiltration of immune cells into the CNS.

Oncology (AML & Solid Tumors)

DHODH inhibition induces differentiation in Acute Myeloid Leukemia (AML) cells.

e Mechanism: AML blasts are uniquely sensitive to pyrimidine starvation. Inhibition triggers the
"differentiation checkpoint,” forcing blasts to mature into neutrophils and undergo apoptosis.

e Synergy: Highly effective when combined with chemotherapy (e.g., Doxorubicin) or
Ferroptosis inducers.

P2X7 Antagonism (Secondary)

Nicotinic acid derivatives often exhibit antagonism toward the P2X7 receptor, an ion channel
involved in inflammation (NLRP3 inflammasome activation).

» Relevance: Dual inhibition of DHODH and P2X7 would provide a potent anti-inflammatory
effect, simultaneously blocking T-cell expansion and cytokine release (IL-1[3).

Experimental Workflow: Screening Cascade

The following diagram outlines the logical progression for validating this compound in a drug
discovery pipeline.
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Caption: Integrated screening cascade from enzymatic hit to in vivo efficacy model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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